Cas no 431052-42-5 (Tert-butyl 2,6-diamino-1H-benzo[D]imidazole-1-carboxylate)
Tert-butyl 2,6-diamino-1H-benzo[D]imidazole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- TERT-BUTYL 2,6-DIAMINO-1H-BENZO[D]IMIDAZOLE-1-CARBOXYLATE
- 431052-42-5
- AT28247
- SCHEMBL7249675
- Tert-butyl 2,6-diamino-1H-benzo[D]imidazole-1-carboxylate
-
- Inchi: 1S/C12H16N4O2/c1-12(2,3)18-11(17)16-9-6-7(13)4-5-8(9)15-10(16)14/h4-6H,13H2,1-3H3,(H2,14,15)
- InChI Key: XIEWEVMWNGAVSF-UHFFFAOYSA-N
- SMILES: O(C(N1C(N)=NC2C=CC(=CC1=2)N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 248.12732577g/mol
- Monoisotopic Mass: 248.12732577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 96.2Ų
Tert-butyl 2,6-diamino-1H-benzo[D]imidazole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1819334-1g |
Tert-butyl 2,6-diamino-1h-benzo[d]imidazole-1-carboxylate |
431052-42-5 | 98% | 1g |
¥28641.00 | 2024-05-13 |
Tert-butyl 2,6-diamino-1H-benzo[D]imidazole-1-carboxylate Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on Tert-butyl 2,6-diamino-1H-benzo[D]imidazole-1-carboxylate
Introduction to Tert-butyl 2,6-diamino-1H-benzo[D]imidazole-1-carboxylate (CAS No: 431052-42-5)
Tert-butyl 2,6-diamino-1H-benzo[D]imidazole-1-carboxylate, with the chemical formula C₁₁H₁₄N₄O₂ and CAS number 431052-42-5, is a significant compound in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzoimidazole class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of both amino and carboxylate functional groups, along with the bulky tert-butyl substituent, imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.
The benzo[D]imidazole core structure is known for its stability and ability to interact with biological targets such as enzymes and receptors. In recent years, derivatives of benzoimidazole have been extensively studied for their antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The specific modifications in Tert-butyl 2,6-diamino-1H-benzo[D]imidazole-1-carboxylate enhance its solubility and bioavailability, making it a promising candidate for further investigation.
One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The dual amino groups at the 2 and 6 positions provide multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological profile. This flexibility has led to several innovative approaches in drug design, particularly in the development of small-molecule inhibitors targeting critical disease-related pathways.
Recent studies have highlighted the potential of Tert-butyl 2,6-diamino-1H-benzo[D]imidazole-1-carboxylate in addressing unmet medical needs. For instance, research has demonstrated its efficacy in inhibiting certain kinases involved in cancer progression. The tert-butyl group, while adding steric bulk, also enhances metabolic stability, a crucial factor in drug development. This balance between potency and stability makes it an attractive candidate for further preclinical and clinical evaluations.
The compound's structural features also make it a valuable tool in biochemical research. Its ability to interact with biological macromolecules has been exploited in high-throughput screening assays to identify novel drug candidates. Additionally, the carboxylate group facilitates salt formation, which can improve pharmacokinetic properties such as oral bioavailability and tissue distribution.
In the context of current pharmaceutical research, Tert-butyl 2,6-diamino-1H-benzo[D]imidazole-1-carboxylate aligns with emerging trends toward personalized medicine and targeted therapies. Its unique chemical profile allows for the development of compounds that can selectively modulate disease-related pathways without significant off-target effects. This precision is particularly important in treating complex diseases such as cancer and neurodegenerative disorders.
The synthesis of Tert-butyl 2,6-diamino-1H-benzo[D]imidazole-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it more feasible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications. Collaborative efforts between chemists and biologists are essential to fully harness its potential.
From a regulatory perspective, Tert-butyl 2,6-diamino-1H-benzo[D]imidazole-1-carboxylate benefits from the well-established framework for assessing the safety and efficacy of pharmaceutical compounds. Its chemical structure does not raise immediate concerns regarding toxicity or environmental impact, which simplifies regulatory submissions. However, comprehensive toxicological studies are still necessary before it can be considered for human use.
The future of Tert-butyl 2,6-diamino-1H-benzo[D]imidazole-1-carboxylate lies in its integration into next-generation drug discovery platforms. By leveraging computational chemistry and artificial intelligence (AI), researchers can predict new derivatives with enhanced pharmacological properties. Such innovations could accelerate the development of novel therapeutics that address pressing global health challenges.
In conclusion,Tert-butyl 2,6-diamino-1H-benzo[D]imidazole-1-carboxylate (CAS No: 431052-42-5) represents a significant advancement in medicinal chemistry. Its unique structural features and biological activities position it as a valuable asset in the quest for new treatments. As research continues to uncover its potential applications, this compound is poised to play a pivotal role in shaping the future of healthcare.
431052-42-5 (Tert-butyl 2,6-diamino-1H-benzo[D]imidazole-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)